![molecular formula C17H18ClNO3 B5801244 N-(5-chloro-2-hydroxyphenyl)-2-(4-isopropylphenoxy)acetamide](/img/structure/B5801244.png)
N-(5-chloro-2-hydroxyphenyl)-2-(4-isopropylphenoxy)acetamide
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Overview
Description
N-(5-chloro-2-hydroxyphenyl)-2-(4-isopropylphenoxy)acetamide, also known as Compound A, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit potent anti-inflammatory and analgesic properties.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-hydroxyphenyl)-2-(4-isopropylphenoxy)acetamide A involves the inhibition of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins, a key mediator of inflammation. By inhibiting COX-2, this compound A reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
This compound A has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to exhibit minimal gastrointestinal toxicity, making it a promising candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-chloro-2-hydroxyphenyl)-2-(4-isopropylphenoxy)acetamide A is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the treatment of various inflammatory diseases. However, one of the limitations of this compound A is its limited solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for research on N-(5-chloro-2-hydroxyphenyl)-2-(4-isopropylphenoxy)acetamide A. One potential direction is to investigate its potential therapeutic applications in other disease conditions, such as cancer and neurodegenerative diseases. Another direction is to develop novel formulations of this compound A that improve its solubility and bioavailability, making it easier to administer in vivo. Finally, further studies are needed to investigate the long-term safety and efficacy of this compound A in humans.
Synthesis Methods
The synthesis of N-(5-chloro-2-hydroxyphenyl)-2-(4-isopropylphenoxy)acetamide A involves the reaction between 5-chloro-2-hydroxybenzoic acid and 4-isopropylphenol. The resulting product is then subjected to N-acylation using acetic anhydride and N,N-dimethylformamide to yield the final product, this compound.
Scientific Research Applications
N-(5-chloro-2-hydroxyphenyl)-2-(4-isopropylphenoxy)acetamide A has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease.
properties
IUPAC Name |
N-(5-chloro-2-hydroxyphenyl)-2-(4-propan-2-ylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO3/c1-11(2)12-3-6-14(7-4-12)22-10-17(21)19-15-9-13(18)5-8-16(15)20/h3-9,11,20H,10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMZZWMWWFJLKMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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